Cas no 52619-18-8 (Beclomethasone 17-Valerate)

• Product Name: Beclomethasone 17-Valerate
• CAS No: 52619-18-8
• MF: C₂₇H₃₇ClO₆
• MW: 493.032088041306
• CID: 937200
• PubChem ID: 104262
• Update Time: 2025-04-19

Beclomethasone 17-Valerate Chemical and Physical Properties

Names and Identifiers

• 9-chloro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17-valerate
• Beclomethasone 17-Valerate
• [(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] pentanoate
• A,16
• AC1L2WFL
• AC1Q5WXU
• AR-1A0447
• CTK1H1101
• EINECS 258-050-6
• KST-1A5527
• SureCN1217307
• Q27294337
• UNII-Y75EGH2Q6J
• 9-Chloro-11,21-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl pentanoate
• DTXSID70967055
• NS00057225
• 9-CHLORO-11.BETA.,17,21-TRIHYDROXY-16.BETA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE 17-VALERATE
• BETAMETHASONE VALERATE IMPURITY H [EP IMPURITY]
• 52619-18-8
• Betamethasone Valerate Impurity H
• PREGNA-1,4-DIENE-3,20-DIONE, 9-CHLORO-11,21-DIHYDROXY-16-METHYL-17-((1-OXOPENTYL)OXY)-, (11.BETA.,16.BETA.)-
• beclomethasone valerate
• AKOS030242379
• Y75EGH2Q6J
• SCHEMBL1217307
• 9-CHLORO-11.BETA.,21-DIHYDROXY-16.BETA.-METHYL-3,20-DIOXOPREGNA-1,4-DIEN-17-YL PENTANOATE

• Inchi： 1S/C27H37ClO6/c1-5-6-7-23(33)34-27(22(32)15-29)16(2)12-20-19-9-8-17-13-18(30)10-11-24(17,3)26(19,28)21(31)14-25(20,27)4/h10-11,13,16,19-21,29,31H,5-9,12,14-15H2,1-4H3/t16-,19-,20-,21-,24-,25-,26-,27-/m0/s1
• InChI Key： CYBACPSHBXABHX-SUYDQAKGSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(CCCC)=O)=O)C

Computed Properties

• Exact Mass: 492.22801
• Monoisotopic Mass: 492.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing

Experimental Properties

• Density: 1.26
• Melting Point: 195-197°C
• Boiling Point: 626.9°C at 760 mmHg
• Flash Point: 333°C
• Refractive Index: 1.574
• Solubility: Dioxane (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 100.9
• LogP: 3.90610

Beclomethasone 17-Valerate Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids